Cas no 2089257-72-5 (1-(1,2,3,4-tetrahydroquinolin-4-yl)cyclopropane-1-carboxylic acid)
1-(1,2,3,4-tetrahydroquinolin-4-yl)cyclopropane-1-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- 1-(1,2,3,4-tetrahydroquinolin-4-yl)cyclopropane-1-carboxylic acid
-
- MDL: MFCD30724130
- Inchi: 1S/C13H15NO2/c15-12(16)13(6-7-13)10-5-8-14-11-4-2-1-3-9(10)11/h1-4,10,14H,5-8H2,(H,15,16)
- InChI Key: ZNIUWWYATCCYSL-UHFFFAOYSA-N
- SMILES: C1(C2C3=C(NCC2)C=CC=C3)(C(O)=O)CC1
1-(1,2,3,4-tetrahydroquinolin-4-yl)cyclopropane-1-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM469282-1g |
1-(1,2,3,4-tetrahydroquinolin-4-yl)cyclopropane-1-carboxylic acid |
2089257-72-5 | 95%+ | 1g |
$*** | 2023-03-30 | |
| Enamine | EN300-349421-0.05g |
1-(1,2,3,4-tetrahydroquinolin-4-yl)cyclopropane-1-carboxylic acid |
2089257-72-5 | 95.0% | 0.05g |
$245.0 | 2025-03-18 | |
| Enamine | EN300-349421-0.1g |
1-(1,2,3,4-tetrahydroquinolin-4-yl)cyclopropane-1-carboxylic acid |
2089257-72-5 | 95.0% | 0.1g |
$366.0 | 2025-03-18 | |
| Enamine | EN300-349421-0.25g |
1-(1,2,3,4-tetrahydroquinolin-4-yl)cyclopropane-1-carboxylic acid |
2089257-72-5 | 95.0% | 0.25g |
$524.0 | 2025-03-18 | |
| Enamine | EN300-349421-0.5g |
1-(1,2,3,4-tetrahydroquinolin-4-yl)cyclopropane-1-carboxylic acid |
2089257-72-5 | 95.0% | 0.5g |
$824.0 | 2025-03-18 | |
| Enamine | EN300-349421-1.0g |
1-(1,2,3,4-tetrahydroquinolin-4-yl)cyclopropane-1-carboxylic acid |
2089257-72-5 | 95.0% | 1.0g |
$1057.0 | 2025-03-18 | |
| Enamine | EN300-349421-2.5g |
1-(1,2,3,4-tetrahydroquinolin-4-yl)cyclopropane-1-carboxylic acid |
2089257-72-5 | 95.0% | 2.5g |
$2071.0 | 2025-03-18 | |
| Enamine | EN300-349421-5.0g |
1-(1,2,3,4-tetrahydroquinolin-4-yl)cyclopropane-1-carboxylic acid |
2089257-72-5 | 95.0% | 5.0g |
$3065.0 | 2025-03-18 | |
| Enamine | EN300-349421-10.0g |
1-(1,2,3,4-tetrahydroquinolin-4-yl)cyclopropane-1-carboxylic acid |
2089257-72-5 | 95.0% | 10.0g |
$4545.0 | 2025-03-18 | |
| Enamine | EN300-349421-1g |
1-(1,2,3,4-tetrahydroquinolin-4-yl)cyclopropane-1-carboxylic acid |
2089257-72-5 | 95% | 1g |
$1057.0 | 2023-09-03 |
1-(1,2,3,4-tetrahydroquinolin-4-yl)cyclopropane-1-carboxylic acid Related Literature
-
Eunice Y.-L. Hui,Bhimsen Rout,Yaw Sing Tan,Kok-Ping Chan,Charles W. Johannes Org. Biomol. Chem., 2018,16, 389-392
-
Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
-
Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
Additional information on 1-(1,2,3,4-tetrahydroquinolin-4-yl)cyclopropane-1-carboxylic acid
Introduction to 1-(1,2,3,4-tetrahydroquinolin-4-yl)cyclopropane-1-carboxylic acid (CAS No. 2089257-72-5)
1-(1,2,3,4-tetrahydroquinolin-4-yl)cyclopropane-1-carboxylic acid (CAS No. 2089257-72-5) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of cyclopropane carboxylic acids and features a unique structural arrangement that includes a tetrahydroquinoline moiety. The combination of these functional groups endows the molecule with a range of potential biological activities, making it a promising candidate for various therapeutic applications.
The chemical structure of 1-(1,2,3,4-tetrahydroquinolin-4-yl)cyclopropane-1-carboxylic acid is characterized by a cyclopropane ring fused to a tetrahydroquinoline ring. The cyclopropane ring is known for its high reactivity due to its strained nature, while the tetrahydroquinoline moiety is often associated with various pharmacological properties, including anti-inflammatory and neuroprotective effects. The carboxylic acid group further enhances the compound's solubility and bioavailability, making it an attractive target for drug development.
Recent studies have explored the potential therapeutic applications of 1-(1,2,3,4-tetrahydroquinolin-4-yl)cyclopropane-1-carboxylic acid. One notable area of research is its anti-inflammatory properties. In vitro studies have shown that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6 in human macrophages. This suggests that it may have potential as a treatment for inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.
In addition to its anti-inflammatory effects, 1-(1,2,3,4-tetrahydroquinolin-4-yl)cyclopropane-1-carboxylic acid has also been investigated for its neuroprotective properties. Preclinical studies in animal models have demonstrated that this compound can reduce neuronal damage and improve cognitive function in models of neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease. These findings highlight the compound's potential as a neuroprotective agent and warrant further investigation in clinical trials.
The pharmacokinetic profile of 1-(1,2,3,4-tetrahydroquinolin-4-yl)cyclopropane-1-carboxylic acid has also been studied extensively. Research has shown that the compound exhibits good oral bioavailability and a favorable pharmacokinetic profile, which are essential characteristics for a successful drug candidate. The carboxylic acid group contributes to its solubility and enhances its ability to cross biological membranes, facilitating its distribution to target tissues.
Safety and toxicity studies are crucial for the development of any new drug candidate. Preliminary toxicity studies on 1-(1,2,3,4-tetrahydroquinolin-4-yl)cyclopropane-1-carboxylic acid have indicated that it is well-tolerated at therapeutic doses with no significant adverse effects observed in animal models. However, further long-term safety studies are necessary to ensure its safety in human use.
The synthesis of 1-(1,2,3,4-tetrahydroquinolin-4-yl)cyclopropane-1-carboxylic acid has been optimized using modern synthetic techniques. The process involves several steps, including the formation of the tetrahydroquinoline ring and the cyclopropane ring through selective reactions. The use of environmentally friendly solvents and catalysts has been emphasized to ensure sustainable production processes.
In conclusion, 1-(1,2,3,4-tetrahydroquinolin-4-yl)cyclopropane-1-carboxylic acid (CAS No. 2089257-72-5) represents a promising compound with diverse biological activities and potential therapeutic applications. Its unique chemical structure combines the reactivity of the cyclopropane ring with the pharmacological properties of the tetrahydroquinoline moiety. Ongoing research continues to explore its full potential in treating inflammatory diseases and neurodegenerative disorders. As more data becomes available from preclinical and clinical studies, this compound may pave the way for new therapeutic options in medicine.
2089257-72-5 (1-(1,2,3,4-tetrahydroquinolin-4-yl)cyclopropane-1-carboxylic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)